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Compound of Interest

Compound Name:
2,6-Dimethoxypyridine-4-boronic

acid

CAS No.: 1220188-37-3

Cat. No.: B3033847

Get Quote

Executive Summary: The DMP-BA Advantage
In chemical biology, the utility of a boronic acid is dictated by its pKa and stability. Standard

phenylboronic acid (pKa ~8.8) binds weakly to biological diols (sugars, ribonucleosides) at

physiological pH (7.4) because binding predominantly occurs via the tetrahedral boronate

anion.

2,6-Dimethoxypyridine-3-boronic acid (DMP-BA) solves this limitation through electronic tuning:

Physiological pKa (~7.2–7.4): The pyridine nitrogen and methoxy substituents lower the pKa,

ensuring a significant population of the reactive boronate anion exists at pH 7.4.

Intramolecular Stabilization: The ortho-methoxy group (position 2) can provide intramolecular

O→B coordination, stabilizing the boronate complex and enhancing affinity for cis-diols (e.g.,

sialic acid, ribose).

Enhanced Solubility: The heterocyclic nitrogen and methoxy groups improve water solubility

compared to lipophilic aryl boronic acids.
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Key Applications
Glycan Targeting & Sensing: High-affinity binding to cell-surface sialic acids (e.g., CD22

ligands).

Palladium-Catalyzed Protein Modification: Suzuki-Miyaura cross-coupling to install

pharmacophores.

Oxidative N-Arylation: Chan-Lam coupling to N-terminal amines or Histidine imidazoles.

Mechanism of Action
Reversible Covalent Binding (Glycan Recognition)
DMP-BA exists in equilibrium between its trigonal planar (neutral) and tetrahedral (anionic)

forms. Upon encountering a 1,2- or 1,3-cis-diol (such as those found on glycoproteins), it forms

a cyclic boronate ester. The 2,6-dimethoxy motif stabilizes this ester at neutral pH, unlike PBAs

which require alkaline conditions.
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Figure 1: Equilibrium of DMP-BA binding to diols. The pKa of DMP-BA ensures the reactive

anionic species is accessible at physiological pH.

Suzuki-Miyaura Cross-Coupling on Biomolecules
DMP-BA serves as the organoboron coupling partner. When reacting with a halogenated

biomolecule (e.g., a protein modified with an aryl-iodide linker), Pd(0) catalyzes the formation of
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a stable C-C bond, installing the dimethoxypyridine moiety permanently.

Experimental Protocols
Protocol A: Synthesis of DMP-BA Sialic Acid Probes
(Suzuki Coupling)
Objective: To conjugate DMP-BA to a halogenated fluorophore or protein linker via Suzuki-

Miyaura coupling in aqueous media.

Reagents:

Protein/Linker: Aryl-iodide modified protein (Protein-Ar-I) or Halo-tag.

Boronic Acid: 2,6-Dimethoxypyridine-3-boronic acid (DMP-BA).[1][2]

Catalyst: Pd(OAc)2 with water-soluble ligand (e.g., ADHP or guanidino-phosphine).

Base: K2CO3 or Na2CO3.

Buffer: PBS (pH 7.4) or Tris-HCl.

Step-by-Step Workflow:

Preparation of Stock Solutions:

Dissolve DMP-BA (10 mM) in DMSO.

Prepare Pd catalyst solution (pre-mix Pd(OAc)2 and Ligand 1:2 ratio) in degassed

water/DMSO.

Dissolve Aryl-iodide substrate (100 µM) in PBS (pH 8.0).

Reaction Assembly:

To the protein solution (100 µL), add DMP-BA (50 equivalents, 5 µL stock).

Add Pd-Catalyst mix (10 equivalents).
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Note: The excess boronic acid drives the reaction and compensates for potential

protodeboronation.

Incubation:

Incubate at 37°C for 2–4 hours under inert atmosphere (N2 flush recommended but DMP-

BA is relatively air stable).

Purification:

Remove excess DMP-BA and catalyst using a Spin Desalting Column (7K MWCO)

equilibrated with PBS.

Validation:

Analyze via LC-MS. The mass shift should correspond to the addition of the

dimethoxypyridine moiety (-I + DMP).

Protocol B: Reversible Glycoprotein Enrichment
(Affinity Chromatography)
Objective: Use immobilized DMP-BA to enrich sialylated glycoproteins from cell lysate.

Reagents:

Resin: NHS-Activated Agarose or Magnetic Beads.

Ligand: Amino-functionalized DMP-BA derivative (e.g., 5-amino-2,6-dimethoxypyridine-3-

boronic acid).

Binding Buffer: 50 mM HEPES, pH 7.4, 10 mM MgCl2.

Elution Buffer: 100 mM Sorbitol or pH 5.0 Acetate buffer.

Step-by-Step Workflow:

Resin Functionalization:
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Coupling amino-DMP-BA to NHS-beads according to manufacturer instructions. Block

unreacted NHS sites with Ethanolamine.

Sample Loading:

Apply cell lysate (1 mg/mL) to the DMP-BA resin.

Incubate for 1 hour at 4°C with gentle rotation.

Mechanism: Sialic acids on glycoproteins form cyclic esters with the DMP-BA matrix.

Washing:

Wash 3x with Binding Buffer to remove non-glycosylated proteins.

Elution:

Add Elution Buffer (Sorbitol competes for the boronic acid; Acidic pH hydrolyzes the ester).

Collect fractions and analyze via SDS-PAGE.

Data Summary & Reaction Parameters
Table 1: Comparative Properties of Boronic Acids in Bioconjugation
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Property
Phenylboronic Acid
(PBA)

2,6-

Dimethoxypyridine-

BA (DMP-BA)

Benefit of DMP-BA

pKa ~8.8 ~7.3
Optimal binding at pH

7.4

Binding pH Requires pH > 8.5 pH 7.0 – 7.5
Biocompatible; no

protein denaturation

Solubility
Low (requires organic

co-solvent)
Moderate/High

Reduced aggregation

in aqueous buffers

Stability Prone to oxidation Oxidatively Robust
Compatible with

Chan-Lam conditions

Selectivity General Diols Sialic Acid Preferred
Enhanced specificity

for glycans

Troubleshooting & Optimization
Protodeboronation
Pyridyl boronic acids can undergo protodeboronation (loss of the boron group) under high heat

or strong acidic conditions.

Solution: Perform Suzuki couplings at temperatures <40°C. Use mild bases like K3PO4 or

carbonate buffers rather than hydroxides.

Catalyst Poisoning
In protein conjugation, thiols (Cysteine) and amines can coordinate Pd, killing the catalyst.

Solution: Use "Throw-away" ligand excess (water-soluble phosphines like TPPTS or ADHP)

or use Pd-guanidine complexes which are robust against protein functional groups.
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Reaction Failure?

Check pH Check Catalyst

If pH < 7: Raise to 8.0
(Promote Transmetallation)

If Protein Precipitates:
Add 5% Glycerol or PEG

If Yield Low:
Increase Catalyst Loading (to 20%)

Click to download full resolution via product page

Figure 2: Troubleshooting logic for DMP-BA cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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